6-Alpha Naloxol

• CAS No.: 20410-95-1
• Product Name: 6-Alpha Naloxol
• Molecular Formula: C19H23NO4
• Molecular Weight: 329.4 g/mol
• IUPAC Name: (4R,4aS,7S,7aR,12bS)-3-prop-2-enyl-1,2,4,5,6,7,7a,13-octahydro-4,12-methanobenzofuro[3,2-e]isoquinoline-4a,7,9-triol
• Standard InChI: InChI=1S/C19H23NO4/c1-2-8-20-9-7-18-15-11-3-4-12(21)16(15)24-17(18)13(22)5-6-19(18,23)14(20)10-11/h2-4,13-14,17,21-23H,1,5-10H2/t13-,14+,17-,18-,19+/m0/s1
• Standard InChIKey: HMWHERQFMBEHNG-AQQQZIQISA-N
• Isomeric SMILES: C=CCN1CC[C@]23[C@@H]4[C@H](CC[C@]2([C@H]1CC5=C3C(=C(C=C5)O)O4)O)O
• SMILES: C=CCN1CCC23C4C(CCC2(C1CC5=C3C(=C(C=C5)O)O4)O)O
• Canonical SMILES: C=CCN1CCC23C4C(CCC2(C1CC5=C3C(=C(C=C5)O)O4)O)O
• Description: 6-Alpha Naloxol(Alpha-Naloxol) is an opioid antagonist closely related to naloxone; a human metabolite of naloxone.IC50 value:Target: opioid antagonistWhen responding over the entire 30 min operant session was examined, naloxone was only 5-fold more potent than 6-alpha-naloxol in suppressing operant responding under Morphine Nave conditions, but this increased to a 65-fold potency difference after Single or Repeat Morphine pretreatment. Examination of the relative potency of these antagonists in the Early Phase of operant testing (5-15 min post-antagonist) revealed an even greater 100-fold potency difference between naloxone and 6-alpha-naloxol, but in the Late Phase of testing (25-35 min post-antagonist), this had declined to a 9-fold potency difference, comparable to the relative potency of naloxone to 6-alpha-naloxol under Morphine-Nave conditions.
• Synonyms: 6 alpha-hydroxynaloxone; 6 alpha-naloxol; 6 alpha-naloxol hydrochloride, 5alpha isomer; 6 alpha-naloxol, 5alpha isome
• Reference: [1]. Weinstein SH, et al. Metabolites of naloxone in human urine. J Pharm Sci. 1971 Oct;60(10):1567-8.; ; [2]. Csaba Simon, et al. Stereoselective synthesis of β-naltrexol, β-naloxol β-naloxamine, β-naltrexamine and related compounds by the application of the mitsunobu reac. Tetrahedron; Volume 50, Issue 32, 1994, Pages 9757–9768.; ; [3]. Schulteis G, et al. Relative potency of the opioid antagonists naloxone and 6-alpha-naloxol to precipitate withdrawal from acute morphine dependence varies with time post-antagonist. Pharmacol Biochem Behav. 2009 Mar;92(1):157-63.
• PubChem Compound: 5492271
• Last Modified: Nov 11 2021